Cas no 1016529-85-3 (2-4-(Aminomethyl)phenyl-1,2-thiazolidine-1,1-dione)
1016529-85-3 structure
Product Name:2-4-(Aminomethyl)phenyl-1,2-thiazolidine-1,1-dione
CAS No:1016529-85-3
MF:C10H14N2O2S
MW:226.295361042023
CID:4566844
PubChem ID:24689158
Update Time:2023-11-22
2-4-(Aminomethyl)phenyl-1,2-thiazolidine-1,1-dione Chemical and Physical Properties
Names and Identifiers
-
- 2-[4-(aminomethyl)phenyl]-1lambda6,2-thiazolidine-1,1-dione
- 2-[4-(Aminomethyl)phenyl]-1,2-thiazolidine-1,1-dione
- 2-4-(Aminomethyl)phenyl-1,2-thiazolidine-1,1-dione
-
- Inchi: 1S/C10H14N2O2S/c11-8-9-2-4-10(5-3-9)12-6-1-7-15(12,13)14/h2-5H,1,6-8,11H2
- InChI Key: DEGLQAJTIAVTNY-UHFFFAOYSA-N
- SMILES: C1(CN)=CC=C(N2CCCS2(=O)=O)C=C1
Computed Properties
- Exact Mass: 226.077599g/mol
- Monoisotopic Mass: 226.077599g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 226.3g/mol
- XLogP3: 0.1
- Topological Polar Surface Area: 71.8Ų
2-4-(Aminomethyl)phenyl-1,2-thiazolidine-1,1-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM450347-250mg |
2-[4-(aminomethyl)phenyl]-1,2-thiazolidine-1,1-dione |
1016529-85-3 | 95%+ | 250mg |
$279 | 2023-03-06 | |
| Chemenu | CM450347-500mg |
2-[4-(aminomethyl)phenyl]-1,2-thiazolidine-1,1-dione |
1016529-85-3 | 95%+ | 500mg |
$496 | 2023-03-06 | |
| Chemenu | CM450347-1g |
2-[4-(aminomethyl)phenyl]-1,2-thiazolidine-1,1-dione |
1016529-85-3 | 95%+ | 1g |
$653 | 2023-03-06 | |
| Enamine | EN300-137132-0.05g |
2-[4-(aminomethyl)phenyl]-1lambda6,2-thiazolidine-1,1-dione |
1016529-85-3 | 95% | 0.05g |
$101.0 | 2023-06-08 | |
| Enamine | EN300-137132-0.1g |
2-[4-(aminomethyl)phenyl]-1lambda6,2-thiazolidine-1,1-dione |
1016529-85-3 | 95% | 0.1g |
$152.0 | 2023-06-08 | |
| Enamine | EN300-137132-0.25g |
2-[4-(aminomethyl)phenyl]-1lambda6,2-thiazolidine-1,1-dione |
1016529-85-3 | 95% | 0.25g |
$216.0 | 2023-06-08 | |
| Enamine | EN300-137132-0.5g |
2-[4-(aminomethyl)phenyl]-1lambda6,2-thiazolidine-1,1-dione |
1016529-85-3 | 95% | 0.5g |
$407.0 | 2023-06-08 | |
| Enamine | EN300-137132-1.0g |
2-[4-(aminomethyl)phenyl]-1lambda6,2-thiazolidine-1,1-dione |
1016529-85-3 | 95% | 1g |
$528.0 | 2023-06-08 | |
| Enamine | EN300-137132-2.5g |
2-[4-(aminomethyl)phenyl]-1lambda6,2-thiazolidine-1,1-dione |
1016529-85-3 | 95% | 2.5g |
$1034.0 | 2023-06-08 | |
| Enamine | EN300-137132-5.0g |
2-[4-(aminomethyl)phenyl]-1lambda6,2-thiazolidine-1,1-dione |
1016529-85-3 | 95% | 5g |
$1530.0 | 2023-06-08 |
2-4-(Aminomethyl)phenyl-1,2-thiazolidine-1,1-dione Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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